N,N-diethyl-3-[(4-isopropylbenzoyl)amino]benzamide

• Molecular Formula: C21H26N2O2
• Molecular Weight: 338.4 g/mol
• IUPAC Name: N,N-diethyl-3-[(4-propan-2-ylbenzoyl)amino]benzamide
• InChI: InChI=1S/C21H26N2O2/c1-5-23(6-2)21(25)18-8-7-9-19(14-18)22-20(24)17-12-10-16(11-13-17)15(3)4/h7-15H,5-6H2,1-4H3,(H,22,24)
• InChI Key: OEKFGJXOOUDYJY-UHFFFAOYSA-N
• SMILES: CCN(CC)C(=O)C1=CC(=CC=C1)NC(=O)C2=CC=C(C=C2)C(C)C

Description

N,N-diethyl-3-[(4-isopropylbenzoyl)amino]benzamide, also known as DEAB, is a chemical compound that has gained significant attention in scientific research due to its unique properties. DEAB is a potent inhibitor of aldehyde dehydrogenase (ALDH), an enzyme that plays a crucial role in the metabolism of aldehydes.

Mechanism of Action

N,N-diethyl-3-[(4-isopropylbenzoyl)amino]benzamide inhibits ALDH by binding to the active site of the enzyme and preventing the oxidation of aldehydes. This leads to an accumulation of toxic aldehydes in the cell, which can cause oxidative stress and DNA damage. In cancer cells, this can lead to sensitization to chemotherapy and inhibition of tumor growth. In stem cells, this can lead to differentiation and loss of stem cell properties.
Biochemical and Physiological Effects
N,N-diethyl-3-[(4-isopropylbenzoyl)amino]benzamide has been shown to have a variety of biochemical and physiological effects. In addition to inhibiting ALDH activity, N,N-diethyl-3-[(4-isopropylbenzoyl)amino]benzamide has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit cell migration and invasion, and modulate the expression of genes involved in cell cycle regulation and DNA repair.

Advantages and Limitations for Lab Experiments

N,N-diethyl-3-[(4-isopropylbenzoyl)amino]benzamide has several advantages for lab experiments. It is a potent and specific inhibitor of ALDH, which makes it a valuable tool for studying the role of ALDH in various biological processes. N,N-diethyl-3-[(4-isopropylbenzoyl)amino]benzamide is also relatively stable and easy to synthesize, which makes it readily available for research purposes.
One limitation of N,N-diethyl-3-[(4-isopropylbenzoyl)amino]benzamide is its potential toxicity. N,N-diethyl-3-[(4-isopropylbenzoyl)amino]benzamide can cause oxidative stress and DNA damage in cells, which can lead to cell death. Therefore, careful consideration should be given to the concentration and duration of N,N-diethyl-3-[(4-isopropylbenzoyl)amino]benzamide treatment in lab experiments.

Future Directions

N,N-diethyl-3-[(4-isopropylbenzoyl)amino]benzamide has many potential future directions for scientific research. One area of interest is the development of N,N-diethyl-3-[(4-isopropylbenzoyl)amino]benzamide-based therapies for cancer. N,N-diethyl-3-[(4-isopropylbenzoyl)amino]benzamide has shown promise as a sensitizing agent for chemotherapy and as an inhibitor of cancer stem cells. Further research is needed to optimize N,N-diethyl-3-[(4-isopropylbenzoyl)amino]benzamide dosing and delivery, as well as to identify potential side effects and toxicity.
Another area of interest is the role of ALDH in stem cell biology and tissue regeneration. N,N-diethyl-3-[(4-isopropylbenzoyl)amino]benzamide has been used to study the role of ALDH in stem cell differentiation and tissue repair. Further research is needed to fully understand the mechanisms underlying these processes and to develop new therapies for tissue regeneration and repair.
Conclusion
In conclusion, N,N-diethyl-3-[(4-isopropylbenzoyl)amino]benzamide is a potent inhibitor of aldehyde dehydrogenase that has many potential applications in scientific research. N,N-diethyl-3-[(4-isopropylbenzoyl)amino]benzamide has been extensively studied for its potential therapeutic applications in cancer and stem cell biology. While N,N-diethyl-3-[(4-isopropylbenzoyl)amino]benzamide has several advantages for lab experiments, its potential toxicity should be carefully considered. Future research is needed to fully understand the mechanisms underlying N,N-diethyl-3-[(4-isopropylbenzoyl)amino]benzamide's effects and to develop new therapies based on this compound.

Synthesis Methods

The synthesis of N,N-diethyl-3-[(4-isopropylbenzoyl)amino]benzamide involves the reaction of 4-isopropylbenzoyl chloride with N,N-diethylaniline in the presence of a base such as triethylamine. The resulting product is then purified by recrystallization to obtain the final product in high purity and yield.

Scientific Research Applications

N,N-diethyl-3-[(4-isopropylbenzoyl)amino]benzamide has been extensively studied for its potential therapeutic applications. One of the main areas of research is cancer therapy. ALDH is overexpressed in many types of cancer and is associated with resistance to chemotherapy. N,N-diethyl-3-[(4-isopropylbenzoyl)amino]benzamide has been shown to sensitize cancer cells to chemotherapy by inhibiting ALDH activity. In addition, N,N-diethyl-3-[(4-isopropylbenzoyl)amino]benzamide has been shown to inhibit the growth and metastasis of cancer cells in animal models.
Another area of research is stem cell biology. ALDH is a marker for stem cells, and N,N-diethyl-3-[(4-isopropylbenzoyl)amino]benzamide has been used to inhibit ALDH activity in order to study the role of stem cells in tissue regeneration and disease progression. N,N-diethyl-3-[(4-isopropylbenzoyl)amino]benzamide has also been used to identify and isolate cancer stem cells, which are thought to be responsible for tumor initiation and recurrence.